4-methoxy-1H-indol-7-amine

• Molecular Formula: C9H10N2O
• Molecular Weight: 162.19 g/mol
• IUPAC Name: 4-methoxy-1H-indol-7-amine
• InChI: InChI=1S/C9H10N2O/c1-12-8-3-2-7(10)9-6(8)4-5-11-9/h2-5,11H,10H2,1H3
• InChI Key: QNNRELMBJPJFMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=CNC2=C(C=C1)N

Description

4-Methoxy-1H-indol-7-amine is a substituted indole derivative featuring a methoxy group at the 4-position and an amine group at the 7-position of the indole ring.

Comparison with Similar Compounds

Positional Isomers and Functional Group Variations

6-Methoxy-1H-indol-4-amine

• Structure : Methoxy at C6, amine at C4.
• Key Differences : The shifted substituent positions alter electronic distribution. The C4 amine may engage in hydrogen bonding differently than the C7 amine in the target compound.
• Safety : Requires precautions against skin/eye contact and storage away from oxidizers, similar to other aromatic amines .

7-Methyl-1H-indol-5-amine (CAS 90868-09-0)

• Structure : Methyl at C7, amine at C5.
• The C5 amine position may sterically hinder interactions with biological targets .

5-Methyl-1H-indol-7-amine (CAS 90868-10-3)

• Structure : Methyl at C5, amine at C6.
• Impact : Methyl at C5 could sterically shield the C7 amine, reducing reactivity. Safety protocols include respiratory protection and oxygen administration if inhaled .

Heterocyclic Analogues

7-Fluoro-4-methoxy-1H-indazol-3-amine (CAS 1240518-37-9)

• Structure : Indazole core with methoxy (C4), fluorine (C7), and amine (C3).
• Key Differences : Indazole’s two adjacent nitrogen atoms increase aromatic stability and hydrogen-bonding capacity. Fluorine’s electronegativity may enhance metabolic stability compared to hydrogen in indoles .

4-Methyl-1H-indazol-7-amine (CAS 952183-44-7)

• Structure : Indazole with methyl (C4) and amine (C7).
• Comparison : The indazole scaffold offers distinct pharmacokinetic profiles. Methyl substitution at C4 may reduce steric hindrance compared to methoxy .

Functional Group Modifications

4-Methoxy-7-nitro-1H-indole (CAS 175913-27-6)

• Structure : Nitro at C7 instead of amine.
• Relevance : Nitro groups are precursors to amines via reduction (e.g., Pd/C hydrogenation). The nitro derivative’s synthesis is well-documented, providing a route to 4-methoxy-1H-indol-7-amine .

1-(4-Methoxybenzyl)-1H-indol-6-amine

• Structure : N-substituted with 4-methoxybenzyl, amine at C6.
• Synthesis: Prepared via hydrogenation of a nitro precursor.

Fused-Ring Systems

7-Methoxy-1,2,3,4-tetrahydrocyclopenta[b]indol-2-amine (CID 75465051)

• Structure : Cyclopenta-fused indole with methoxy (C7) and amine (C2).
• The amine’s position on the cyclopentane ring alters electronic effects compared to planar indoles .